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Compound of Interest

Compound Name: Progesterone 3-biotin

Cat. No.: B1163568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

Progesterone 3-biotin, a critical biotinylated derivative of progesterone used in a variety of

research applications, including affinity probes for detection and immobilization. Understanding

the physicochemical properties of this compound is paramount for ensuring experimental

accuracy, reproducibility, and the development of robust assays.

Core Properties and Specifications
Progesterone 3-biotin is a chemically modified version of progesterone that incorporates a

biotin molecule, enabling high-affinity binding to streptavidin and avidin. This allows for versatile

applications in diagnostics and biotechnology.

Property Value Reference

Molecular Formula C38H59N5O5S [1][2][3]

Formula Weight 698.0 g/mol [1][2][3]

Purity ≥98% [1][2]

A related compound, Progesterone 3-PEG11-biotin, incorporates a hydrophilic PEG11 spacer

to separate the biotin moiety from the progesterone molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1163568?utm_src=pdf-interest
https://www.benchchem.com/product/b1163568?utm_src=pdf-body
https://www.benchchem.com/product/b1163568?utm_src=pdf-body
https://www.caymanchem.com/product/9000644/progesterone-3-biotin
https://www.netascientific.com/biochemical-reagents/caym-9000644-1
https://pubchem.ncbi.nlm.nih.gov/compound/Progesterone-3-biotin
https://www.caymanchem.com/product/9000644/progesterone-3-biotin
https://www.netascientific.com/biochemical-reagents/caym-9000644-1
https://pubchem.ncbi.nlm.nih.gov/compound/Progesterone-3-biotin
https://www.caymanchem.com/product/9000644/progesterone-3-biotin
https://www.netascientific.com/biochemical-reagents/caym-9000644-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C57H97N5O16S [4]

Formula Weight 1140.5 g/mol [4]

Purity ≥98% [4]

Solubility Data
The solubility of Progesterone 3-biotin and its PEGylated form has been determined in

ethanol. This information is crucial for the preparation of stock solutions and experimental

media.

Compound Solvent Solubility
Formulation
Provided

Reference

Progesterone 3-

biotin
Ethanol 10 mg/mL

A 5 mg/mL

solution in

ethanol

[1]

Progesterone 3-

PEG11-biotin
Ethanol 10 mg/mL

A 10 mg/mL

solution in

ethanol

[4]

Stability and Storage
Proper storage is essential to maintain the integrity and functionality of Progesterone 3-biotin.

The following table summarizes the recommended storage conditions and stability data.
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Compound Form
Storage
Temperatur
e

Stability
Special
Conditions

Reference

Progesterone

3-biotin

Solid

(Powder)
-20°C ≥ 2 years - [1][2]

Progesterone

3-biotin

Solid

(Powder)
-20°C 3 years

Keep away

from direct

sunlight

[5]

Progesterone

3-biotin
In Solvent -80°C 1 year - [5]

Progesterone

3-PEG11-

biotin

In Solution -20°C ≥ 1 year - [4]

Experimental Protocols
While specific, detailed experimental protocols for determining the solubility and stability of

Progesterone 3-biotin are not readily available in the public domain, standard laboratory

methods can be applied. The following are generalized protocols that can be adapted for this

purpose.

Protocol 1: Determination of Aqueous Solubility (Shake-
Flask Method)
This protocol outlines a standard method for determining the solubility of a compound in an

aqueous buffer.

Preparation of Saturated Solution:

Add an excess amount of Progesterone 3-biotin powder to a known volume of the

desired aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) in a sealed, clear

container.

Ensure that a solid phase of the compound remains visible.
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Equilibration:

Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) using a shaker or

rotator for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation:

Allow the suspension to settle.

Separate the saturated solution from the undissolved solid by centrifugation at a high

speed, followed by careful collection of the supernatant. Alternatively, filter the solution

using a syringe filter with a pore size that will not bind the compound (e.g., 0.22 µm

PVDF).

Quantification:

Dilute the clear, saturated supernatant with a suitable solvent (e.g., ethanol) to a

concentration within the linear range of a pre-validated analytical method.

Quantify the concentration of Progesterone 3-biotin using a suitable analytical technique,

such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass

Spectrometry (MS).

Calculation:

Calculate the solubility in mg/mL or µg/mL by multiplying the quantified concentration by

the dilution factor.

Protocol 2: Assessment of Stability in Solution
This protocol describes a method to evaluate the stability of Progesterone 3-biotin in a

specific solvent under various conditions.

Preparation of Stock Solution:

Prepare a stock solution of Progesterone 3-biotin in a suitable solvent (e.g., ethanol) at a

known concentration (e.g., 1 mg/mL).
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Incubation under Stress Conditions:

Aliquot the stock solution into separate, sealed vials.

Expose the aliquots to different stress conditions, such as:

Temperature: Incubate at various temperatures (e.g., 4°C, 25°C, 40°C).

Light: Expose to a controlled light source (e.g., UV lamp or daylight) while protecting a

control sample from light.

pH: Dilute the stock solution in buffers of varying pH (e.g., pH 3, 7, 9) and incubate.

Time-Point Sampling:

At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw a sample from each

condition.

Analysis:

Analyze the samples immediately using a stability-indicating HPLC method. This method

should be capable of separating the intact Progesterone 3-biotin from any potential

degradation products.

Monitor the peak area of the parent compound and the appearance of any new peaks

corresponding to degradants.

Data Interpretation:

Calculate the percentage of the initial Progesterone 3-biotin remaining at each time point

for each condition.

Plot the percentage remaining versus time to determine the degradation kinetics.

Visualizations
Experimental Workflow for Solubility and Stability
Assessment
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The following diagram illustrates a logical workflow for the comprehensive assessment of the

solubility and stability of a research compound like Progesterone 3-biotin.

Figure 1. Experimental Workflow

Solubility Assessment Stability Assessment
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Equilibrate (e.g., 24-48h)

Separate Solid and Liquid Phases
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Start Assessment

Click to download full resolution via product page

Caption: A logical workflow for determining the solubility and stability of Progesterone 3-biotin.

This guide provides foundational knowledge on the solubility and stability of Progesterone 3-
biotin. For specific experimental applications, it is recommended to perform in-house validation
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to ensure the compound's performance under your unique assay conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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